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This guide provides an in-depth exploration of quinoline-6-sulfonyl chloride, a pivotal
heterocyclic building block in contemporary chemical and pharmaceutical research. We will
delve into its fundamental chemical identity, structural characteristics, physicochemical
properties, synthesis, and reactivity. Furthermore, this document will illuminate its significant
applications in drug discovery and medicinal chemistry, alongside critical safety and handling
protocols essential for laboratory practice.

Chemical Identity and Molecular Structure

Quinoline-6-sulfonyl chloride is an aromatic sulfonyl chloride featuring a quinoline core. The
sulfonyl chloride group, positioned at the 6th carbon of the quinoline ring, is a highly reactive
functional group, rendering the molecule a valuable intermediate for the synthesis of a diverse
array of derivatives.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is
quinoline-6-sulfonyl chloride.[1] It is also known by synonyms such as 6-quinolinesulfonyl
chloride.[1][2] Its unique structure is unambiguously identified by the Chemical Abstracts
Service (CAS) Registry Number 65433-99-0.[1][2][3][4]
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The molecular formula of quinoline-6-sulfonyl chloride is CoHsCINO2S.[1][2][3][4] This
formula corresponds to a molecular weight of approximately 227.67 g/mol .[3][4] The structural
formula, represented by the SMILES string C1=CC2=C(C=CC(=C2)S(=0)(=0)CI)N=C1,
illustrates the fusion of a benzene ring and a pyridine ring to form the characteristic quinoline
scaffold, with the sulfonyl chloride moiety attached to the benzene portion.[2][5]

Caption: 2D structure of quinoline-6-sulfonyl chloride.

Physicochemical Properties

The physical and chemical properties of quinoline-6-sulfonyl chloride are crucial for its
handling, storage, and application in chemical synthesis. These properties are summarized in
the table below.

Property Value Source(s)
Molecular Formula CoHeCINO:2S [1112][31[4]
Molecular Weight 227.67 g/mol [3114]

CAS Number 65433-99-0 [11[2]13][4]
Appearance Solid [6]

Melting Point 126-129 °C

Purity >95% [2]
Topological Polar Surface Area

(TPSA) 47.03 A2 [2]

LogP 2.1623 (2]

Synthesis and Reactivity

The synthesis of quinoline sulfonyl chlorides can be achieved through various methods, often
involving the direct sulfonation of the quinoline ring followed by chlorination. For instance, the
reaction of a quinoline derivative with chlorosulfonic acid is a common approach to introduce
the sulfonyl chloride group.[7] The reactivity of quinoline-6-sulfonyl chloride is dominated by
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the electrophilic nature of the sulfonyl chloride group, making it susceptible to nucleophilic
attack. This reactivity is the cornerstone of its utility as a synthetic intermediate.

A generalized synthetic workflow for the preparation of quinoline-6-sulfonyl chloride
derivatives is depicted below.

Sulfonation Chlorination Nucleophilic Substitution
Quinoline e.g., H2S04/SOs; Quinoline-6-sulfonic acid e.g., SOClz, PCls Quinoline-6-sulfonyl chioride e.g., Amines, Alcohols Quinoline-6-sulfonamides,
Y Sulfonates, etc.

Click to download full resolution via product page

Caption: Generalized synthetic workflow for quinoline-6-sulfonyl chloride and its derivatives.

The sulfonyl chloride moiety readily reacts with a wide range of nucleophiles, including amines,
alcohols, and thiols, to form the corresponding sulfonamides, sulfonates, and thioesters. This
versatility allows for the facile introduction of the quinoline-6-sulfonyl scaffold into various
molecular frameworks, a key feature exploited in drug discovery and materials science.

Applications in Research and Development

The quinoline scaffold is a "privileged structure” in medicinal chemistry, appearing in a
multitude of FDA-approved drugs with diverse therapeutic applications.[8][9][10][11] Quinoline
derivatives have demonstrated a broad spectrum of biological activities, including anticancer,
antibacterial, antimalarial, and anti-inflammatory properties.[9][11]

Quinoline-6-sulfonyl chloride serves as a critical building block for the synthesis of novel,
biologically active molecules. The sulfonyl group can act as a key pharmacophore or as a linker
to connect the quinoline core to other functional moieties. For example, quinoline-5-
sulfonamides have been synthesized from the corresponding sulfonyl chloride and investigated
for their anticancer and antibacterial activities.[7] This highlights the potential of its regioisomer,
quinoline-6-sulfonyl chloride, in similar drug design strategies.

The utility of quinoline sulfonyl chlorides extends beyond medicinal chemistry. For instance, 8-
quinolinesulfonyl chloride has been employed as a coupling agent in oligonucleotide synthesis,
demonstrating the broader applicability of this class of compounds in biochemical research.[12]
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Caption: Applications of quinoline-6-sulfonyl chloride as a versatile chemical intermediate.

Safety and Handling

Quinoline-6-sulfonyl chloride is a hazardous chemical and must be handled with appropriate
safety precautions in a well-ventilated area, preferably within a chemical fume hood.[13][14] It
Is classified as a corrosive substance that can cause severe skin burns and eye damage.[13]
[14][15][16][17]

Personal Protective Equipment (PPE):

o Eye Protection: Safety goggles and a face shield are essential.[13][16]

e Hand Protection: Impervious gloves should be worn.[13][16]

» Skin and Body Protection: Impervious protective clothing and boots are recommended.[13]

o Respiratory Protection: If dust or aerosols are generated, a NIOSH/MSHA or European
Standard EN 149 approved respirator should be used.[14][18]

Handling and Storage:
» Avoid contact with skin, eyes, and clothing.[13][14]

e Do not breathe dust or mists.[13][14]
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» Store in a dry, cool, and well-ventilated place in a tightly closed container.[14]
e Protect from moisture as it is hygroscopic.[14][18]

o Store in a corrosives area.[14]

First Aid Measures:

« In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with
plenty of water. Seek immediate medical attention.[13][17]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[13]
[17]

« If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.[13][17]

« |If swallowed: Rinse the mouth. Do NOT induce vomiting. Seek immediate medical attention.
[13][17]

Spectroscopic Data

The structural elucidation and confirmation of quinoline-6-sulfonyl chloride and its derivatives
rely on various spectroscopic techniques. While specific spectra for the 6-isomer were not
found, data for the related 8-quinolinesulfonyl chloride is available and provides an indication of
the types of data used for characterization. This includes Infrared (IR) spectroscopy and Mass
Spectrometry (MS).[6][19] Researchers synthesizing or working with quinoline-6-sulfonyl
chloride would typically perform their own analyses, such as *H NMR, 3C NMR, IR, and MS,
to verify the identity and purity of the compound.

Conclusion

Quinoline-6-sulfonyl chloride is a compound of significant interest to researchers in the fields
of drug development, medicinal chemistry, and organic synthesis. Its well-defined structure,
predictable reactivity, and the inherent biological importance of the quinoline scaffold make it a
valuable tool for the creation of novel molecules with therapeutic potential. Adherence to strict
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safety protocols is paramount when handling this corrosive and reactive substance. As
research into quinoline-based compounds continues to expand, the importance of versatile
intermediates like quinoline-6-sulfonyl chloride is set to grow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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